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Hazards and Stability Data

The table below summarizes the quantitative stability data for methanesulfonyl azide and related

compounds.

Compound
Decomposition
Onset (°C)

Enthalpy of
Decomposition
(ΔHD, kJ mol⁻¹)

Key Hazard Notes

Methanesulfonyl Azide [1] 120 Information missing Explosive; boiling point is
also 120°C (the point at

which it decomposes).

Sulfonyl Azides (General
Class) [2]

Information

missing

~ -201 (Average) Energetic compounds,

can release large
amounts of heat upon

decomposition.

p-acetamidobenzenesulfonyl
azide (p-ABSA) [2]

100 Information missing A common diazo transfer

reagent with higher
thermal stability than

many diazo compounds.
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Compound
Decomposition
Onset (°C)

Enthalpy of
Decomposition
(ΔHD, kJ mol⁻¹)

Key Hazard Notes

Ethyl (phenyl)diazoacetate
[2]

60 ~ -102 (Average for
diazo compounds)

Provided for comparison;
methanesulfonyl azide is

more thermally stable
than this diazo compound.

Handling and Decomposition Prevention Protocol

To ensure safe use of methanesulfonyl azide in the laboratory, adhere to the following protocols:

Temperature Control: Never heat methanesulfonyl azide above 120°C. [1] All procedures should
be performed at significantly lower temperatures. Use controlled conditions and avoid exposure to

heat sources.
Preparation In Situ: Consider preparing methanesulfonyl azide in situ and using it immediately in

the reaction mixture rather than isolating and storing it. Preparation in acetonitrile from
methanesulfonyl chloride and sodium azide is a known method that helps mitigate explosion hazards.

[1]
Equipment and Manipulation: Avoid using metal spatulas or sharp-edged tools that could cause

friction or impact. Agitate solutions gently and avoid grinding or subjecting the solid to shock. [2]
Solvent Safety: NEVER use dichloromethane (CH₂Cl₂) as a solvent with azide salts, as this

combination can produce highly explosive diazidomethane. [3]

Troubleshooting Common Scenarios (FAQs)

Q: What should I do if my reaction involving methanesulfonyl azide requires elevated temperature? A:

Methanesulfonyl azide is unstable at elevated temperatures. If your synthesis requires heat, seek an

alternative reagent or synthetic pathway that does not involve this compound. Do not exceed its safe

temperature limits.

Q: Is it safe to purify methanesulfonyl azide by distillation? A: No. Given that its boiling point coincides

with its decomposition temperature (120°C), distillation is an extremely hazardous operation and must not be

attempted. [1]
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Q: What is the recommended procedure for preparing methanesulfonyl azide? A: Literature suggests

that preparation in situ is advantageous for avoiding explosion hazards. [1] A typical protocol involves

reacting methanesulfonyl chloride with sodium azide in a solvent like methanol, ethanol, or acetonitrile. [1]

Experimental Workflow for Safe Handling

For a visual summary of the key safety steps when planning an experiment with methanesulfonyl azide,

please refer to the following workflow:

Start: Plan Experiment

Consider in-situ preparation
instead of isolation

Verify reaction temperature
is << 120°C

Confirm solvent is NOT
Dichloromethane (CH₂Cl₂)

Use gentle agitation
and avoid impact/friction

Proceed with Caution
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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